Cas no 2008013-65-6 (5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-)

• Product Name: 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-
• CAS No: 2008013-65-6
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5277446
• PubChem ID: 165443425
• Update Time: 2025-05-20

5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-
• [1-(aminomethyl)cyclopropyl](1,2-thiazol-5-yl)methanol
• 2008013-65-6
• EN300-684044

• Inchi： 1S/C8H12N2OS/c9-5-8(2-3-8)7(11)6-1-4-10-12-6/h1,4,7,11H,2-3,5,9H2
• InChI Key： HHMTZFZDOPRCOA-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C1(CN)CC1)O

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.4Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 263.3±28.0 °C(Predicted)
• pka: 13.54±0.20(Predicted)

Additional information on 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-

Professional Introduction to Compound with CAS No. 2008013-65-6 and Product Name: 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]-

The compound with the CAS number 2008013-65-6 and the product name 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the isothiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities. The presence of an α-[1-(aminomethyl)cyclopropyl] substituent in its molecular framework introduces unique chemical and pharmacological properties, making it a subject of intense research interest.

In recent years, isothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of isothiazole, characterized by a sulfur atom bonded to two adjacent carbon atoms in a five-membered ring, contributes to its reactivity and biological efficacy. The 5-Isothiazolemethanol moiety in this compound suggests the presence of a hydroxymethyl group at the 5-position of the isothiazole ring, which can participate in hydrogen bonding interactions and influence the compound's solubility and bioavailability.

The α-[1-(aminomethyl)cyclopropyl] substituent adds an additional layer of complexity to the molecule. The cyclopropyl group is known for its ability to enhance metabolic stability and binding affinity, while the aminomethyl group provides a site for further functionalization. This combination of structural features makes the compound a promising candidate for drug discovery and development. Researchers have been particularly interested in exploring how these modifications affect the compound's interaction with biological targets.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The isothiazole core has been shown to exhibit activity against various pathogens by interfering with essential biological processes. For instance, studies have demonstrated that certain isothiazole derivatives can inhibit bacterial enzymes involved in DNA replication and transcription. The α-[1-(aminomethyl)cyclopropyl] group may further enhance these effects by improving the compound's ability to penetrate biological membranes and reach its target sites.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular docking studies have been used to model how 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- interacts with potential targets such as enzymes and receptors. These studies have provided valuable insights into the compound's binding affinity and mechanism of action. For example, computational models have suggested that this compound may bind to bacterial enzymes in a manner similar to known antibiotics, thereby inhibiting their function.

In addition to its antimicrobial properties, this compound has shown promise in preclinical studies as a potential anti-inflammatory agent. Inflammation is a key pathological process underlying many diseases, including autoimmune disorders and chronic inflammatory conditions. The ability of 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- to modulate inflammatory pathways has been explored through both in vitro and in vivo experiments. These studies have revealed that the compound can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation.

The structural versatility of this compound also makes it an attractive candidate for developing targeted therapies against cancer. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these pathways, compounds like this one can disrupt cancer cell proliferation and induce apoptosis. Preliminary studies have indicated that 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- can inhibit key enzymes involved in cancer cell signaling, such as kinases and phosphodiesterases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the α-[1-(aminomethyl)cyclopropyl] group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve efficient functionalization of the isothiazole core.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be used to determine the three-dimensional structure of the molecule at an atomic level.

Evaluation of the pharmacokinetic properties of 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- is crucial for assessing its potential as a drug candidate. Parameters such as solubility, stability, bioavailability, and metabolic clearance are carefully measured under various conditions. These data help researchers understand how the compound behaves in biological systems and guide further optimization efforts.

The development of novel pharmaceuticals often involves collaboration between chemists, biologists, pharmacologists, and clinicians. Each discipline contributes unique expertise to ensure that drug candidates are not only effective but also safe for human use. The study of compounds like 5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- exemplifies this multidisciplinary approach to drug discovery.

In conclusion,5-Isothiazolemethanol, α-[1-(aminomethyl)cyclopropyl]- (CAS No. 2008013-65-6) represents a promising therapeutic agent with diverse biological activities. Its unique structural features make it an attractive scaffold for developing novel drugs targeting infections diseases inflammatory disorders cancer . Continued research into this compound will likely uncover additional therapeutic applications beyond those currently under investigation.